Cas no 282721-63-5 (2H-1-Benzopyran-2-one, 4-methyl-7-[(1E)-2-phenylethenyl]-)

• Product Name: 2H-1-Benzopyran-2-one, 4-methyl-7-[(1E)-2-phenylethenyl]-
• CAS No: 282721-63-5
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 1434237
• Update Time: 2024-08-15

2H-1-Benzopyran-2-one, 4-methyl-7-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-methyl-7-[(1E)-2-phenylethenyl]-

• Inchi： 1S/C18H14O2/c1-13-11-18(19)20-17-12-15(9-10-16(13)17)8-7-14-5-3-2-4-6-14/h2-12H,1H3/b8-7+
• InChI Key： PKPPTZYRTACBNS-BQYQJAHWSA-N
• SMILES： C1(=O)OC2=CC(/C=C/C3=CC=CC=C3)=CC=C2C(C)=C1

Computed Properties

• Exact Mass: 262.09942

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 445.6±45.0 °C(Predicted)
• PSA: 26.3